Cas no 2172267-75-1 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid
• CAS No: 2172267-75-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6131802
• PubChem ID: 165744833
• Update Time: 2025-06-13

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxybutanoic acid
• EN300-1475340
• 2172267-75-1

• Inchi： 1S/C26H32N2O6/c1-2-3-8-17(13-24(30)27-15-18(29)14-25(31)32)28-26(33)34-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23,29H,2-3,8,13-16H2,1H3,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： RBKGONOUMASTCH-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(CC(=O)O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 125Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic Acid and Its Relevance to CAS 2172267-75-1

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been identified as a potential candidate for various therapeutic applications. The CAS number 2172267-75-1 is associated with this compound, further highlighting its importance in ongoing research endeavors. This research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview of its properties, synthesis, and potential applications.

Recent studies have focused on the synthesis and characterization of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid, with particular emphasis on its role as a building block in peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in the molecule makes it a valuable tool in solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides. Researchers have demonstrated that this compound can be efficiently incorporated into peptide chains, offering advantages in terms of yield and purity. These findings are particularly relevant for the development of novel peptide-based drugs targeting various diseases.

In addition to its utility in peptide synthesis, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid has shown promise in drug delivery systems. Recent investigations have explored its potential as a linker molecule, facilitating the targeted delivery of therapeutic agents to specific tissues or cells. The hydroxybutanoic acid moiety in the compound provides a functional handle for conjugation with other molecules, enabling the design of multifunctional drug delivery platforms. Preliminary results suggest that this approach could enhance the efficacy and reduce the side effects of existing therapies.

Another area of interest is the compound's potential role in modulating biological pathways. Studies have indicated that 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid may interact with specific enzymes or receptors, influencing cellular processes such as inflammation and apoptosis. These interactions could pave the way for the development of new treatments for conditions like cancer and autoimmune diseases. However, further research is needed to fully elucidate the mechanisms underlying these effects and to assess the compound's safety and efficacy in vivo.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and biological modulation highlight its potential to contribute to the development of innovative therapies. Continued research on this compound, particularly in relation to CAS 2172267-75-1, is expected to yield further insights and advancements in the coming years. This brief underscores the importance of staying abreast of the latest developments in this area, as they hold significant implications for both academia and industry.